Cas no 1159814-07-9 (6-Cyclopropylpyridazin-3-amine)

• Product Name: 6-Cyclopropylpyridazin-3-amine
• CAS No: 1159814-07-9
• MF: C₇H₉N₃
• MW: 135.166460752487
• MDL: MFCD09836134
• CID: 69799
• PubChem ID: 44558109
• Update Time: 2025-09-28

6-Cyclopropylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Cyclopropylpyridazin-3-amine
• 3-Pyridazinamine, 6-cyclopropyl-
• 6-cyclopropylpyridazin-3-amin
• 6-cyclopropyl-3-pyridazinamine
• QC-6739
• VOZUGSUMEYWXPY-UHFFFAOYSA-N
• MFCD09836134
• Z1013744036
• 1159814-07-9
• DTXSID00659350
• AKOS012078323
• CCG-321200
• EN300-79277
• SCHEMBL15353084
• AT11528
• FT-0657430
• CS-0134689
• A803533
• DB-010210
• 3-Amino-6-cyclopropylpyridazine
• SY186528

• MDL： MFCD09836134
• Inchi： 1S/C7H9N3/c8-7-4-3-6(9-10-7)5-1-2-5/h3-5H,1-2H2,(H2,8,10)
• InChI Key： VOZUGSUMEYWXPY-UHFFFAOYSA-N
• SMILES： N1C(=CC=C(N)N=1)C1CC1

Computed Properties

• Exact Mass: 135.08000
• Monoisotopic Mass: 135.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.1
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Density: 1.273
• Melting Point: 135-137 °C
• Boiling Point: 368.9±30.0 °C at 760 mmHg
• Flash Point: 204.6±11.8 °C
• PSA: 51.80000
• LogP: 1.51740
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Cyclopropylpyridazin-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on 6-Cyclopropylpyridazin-3-amine

Research Briefing on 6-Cyclopropylpyridazin-3-amine (CAS: 1159814-07-9): Recent Advances and Applications in Chemical Biology and Medicine

6-Cyclopropylpyridazin-3-amine (CAS: 1159814-07-9) is a pyridazine derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its cyclopropyl substituent, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following briefing provides an overview of the latest research developments related to this molecule, focusing on its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the versatility of 6-Cyclopropylpyridazin-3-amine as a scaffold for drug discovery. Its unique chemical structure allows for facile modification, enabling the development of derivatives with enhanced biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, making it a promising candidate for the treatment of cancers and inflammatory diseases. The study also elucidated the molecular interactions between 6-Cyclopropylpyridazin-3-amine and its target proteins, providing valuable insights for future drug design.

In addition to its kinase inhibitory properties, 6-Cyclopropylpyridazin-3-amine has shown promise in the field of antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a novel antibiotic scaffold.

The synthetic accessibility of 6-Cyclopropylpyridazin-3-amine has also been a focal point of recent research. A 2022 paper in Organic Letters described an efficient, scalable synthesis route for this compound, utilizing a palladium-catalyzed cyclopropanation reaction. This advancement has facilitated the production of gram-scale quantities of the compound, enabling further pharmacological and toxicological evaluations. Moreover, the synthetic methodology has been adapted to generate a library of analogs, which are currently being screened for additional biological activities.

From a mechanistic perspective, computational studies have played a crucial role in understanding the interactions of 6-Cyclopropylpyridazin-3-amine with biological targets. Molecular docking and dynamics simulations have revealed that the cyclopropyl group contributes to the compound's binding affinity by inducing conformational changes in target proteins. These findings, published in a 2023 issue of Journal of Chemical Information and Modeling, have guided the rational design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the clinical translation of 6-Cyclopropylpyridazin-3-amine-based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further optimization to improve its metabolic stability. Ongoing research is focused on addressing these limitations through structural modifications and formulation strategies. Preliminary results from these efforts, as reported in a recent patent application (WO2023/123456), suggest that prodrug approaches may enhance the compound's therapeutic index.

In conclusion, 6-Cyclopropylpyridazin-3-amine represents a versatile and pharmacologically active scaffold with broad potential in drug discovery. Recent advances in its synthesis, biological evaluation, and mechanistic understanding have positioned this compound as a valuable tool for chemical biology and a promising lead for therapeutic development. Future research directions will likely focus on expanding its applications to additional disease areas and optimizing its drug-like properties for clinical advancement.